Cas no 591-28-6 (4-Thiouracil)

4-Thiouracil Properties

Names and Identifiers

• 4-Thioxo-3,4-dihydropyrimidin-2(1H)-one
• 4-Thioxo-1H-pyrimidin-2-one
• 4-Thiouracil
• 2-HYDROXY-4-MERCAPTOPYRIMIDINE
• 2(1H)-Pyrimidinone,3,4-dihydro-4-thioxo
• 4-thiouracyl
• 4-thiourcil
• 4-Thioxo-3,4-dihydro-1H-pyrimidin-2-on
• 4-thioxo-3,4-dihydro-1H-pyrimidin-2-one
• KC 135
• Uracil,4-thio
• 3,4-Dihydro-4-thioxo-2(1H)-pyrimidinone
• 2-Hydroxy-4(1H)-pyrimidinethione
• 4-mercaptopyrimidin-2-ol
• Uracil, 4-thio-
• 4-sulfanylidene-1H-pyrimidin-2-one
• 4-sulfanylpyrimidin-2-ol
• 2-Hydroxy-4-thiopyrimidine
• 2(1H)-pyrimidinone, 3,4-dihydro-4-thioxo-
• 4-thiopyrimidin-2-one
• 2(1H)-Pyrimidinone, 4-mercapto- (9CI)
• 2-Pyrimidinol, 4-mercapto-
• 4-
• +Expand

• MDL： MFCD00090842
• InChIKey： OVONXEQGWXGFJD-UHFFFAOYSA-N
• Inchi： 1S/C4H4N2OS/c7-4-5-2-1-3(8)6-4/h1-2H,(H2,5,6,7,8)
• SMILES： S=C1C([H])=C([H])N([H])C(N1[H])=O

Computed Properties

• Exact Mass: 128.00400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Heavy Atom Count: 8
• Complexity: 163
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.5
• Tautomer Count: 9
• Surface Charge: 0
• Topological Polar Surface Area: 73.2

Experimental Properties

• LogP: 0.47090
• PSA: 84.81000
• Refractive Index: 1.7000 (estimate)
• Melting Point: 295°C(lit.)
• Solubility: 1 M NaOH: soluble50mg/mL
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.368 (estimate)

4-Thiouracil Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S36
• Safety Instruction： S36
• Risk Phrases：R20/21/22
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302,H312,H332
• Warning Statement： P280
• Risk Phrases： 20/21/22
• Signal Word：Warning

4-Thiouracil Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%